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The table below summarizes the available key data on Methasulfocarb's identity and physical-chemical

properties, which are fundamental for predicting its environmental behavior [1].

Property Value Conditions / Notes

Chemical Formula C₉H₁₁NO₄S₂ -

Molecular Mass 261.32 g/mol -

Water Solubility 480 mg/L Moderate; at 20°C & pH 7

Octanol-Water Partition Coefficient
(Log P)

1.68 Low; indicates low potential for
bioaccumulation

Soil Adsorption (Koc) 79
(Calculated)

Moderately mobile in soil

Vapor Pressure No data found -

Henry's Law Constant No data found -

Dissociation Constant (pKa) No data found -
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Experimental Protocols for Environmental Fate
Assessment

For a rigorous comparison of pesticide environmental fates, studies must follow standardized methodologies.

The following table outlines key experimental protocols based on regulatory guidance and scientific

literature [2].

Assessment
Area

Key Experimental Protocols & Considerations

Physical-
Chemical
Properties

Use Good Laboratory Practice (GLP) and guideline-compliant data. Use values for

the Pure Active Ingredient (PAI) or Technical Grade Active Ingredient (TGAI), not
end-use products. Report temperature and pH for dependent properties (e.g.,

solubility, pKa) [2].

Hydrolysis Conduct studies in sterile aqueous buffers at different pH levels (e.g., pH 4-10) and

controlled temperatures (e.g., 40°C) to determine pseudo-first-order reaction rate
constants and understand the influence of pH on degradation [3].

Soil Degradation Perform studies under controlled laboratory conditions (temperature, moisture) and
in the field. Compare sterile and non-sterile soils to distinguish between microbial

degradation and chemical hydrolysis. Determine degradation half-lives (DT₅₀) and
major metabolites [4] [2].

Data Analysis &
Reporting

Report all values with units and experimental conditions. Use measured values
over estimated ones; clearly identify and justify any estimates or data from non-

guideline studies [2].

Workflow for Environmental Fate Testing

The diagram below outlines the general workflow for conducting environmental fate studies, from measuring

basic properties to advanced data analysis.
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Limitations for a Comparative Guide

A key challenge is the lack of directly comparable experimental data. While general protocols exist [2],

the search results do not contain studies where Methasulfocarb and other specific pesticides were tested

side-by-side using the same methods. The available data for Methasulfocarb is also incomplete, with no

values for critical properties like vapor pressure and pKa [1].

Furthermore, the degradation data for other herbicide classes (like sulfonylureas [4] [3] [5]) comes from

different studies with varying soils and conditions. Comparing them directly to Methasulfocarb would be

scientifically unsound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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